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Cat. No.: B1587870
Get Quote
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Dimethyloctadecylsilane [CH3(CH2)17SiH(CHs)2] is a long-chain organosilane that holds
significant value in materials science and analytical chemistry. Its unique bifunctional nature,
combining a lengthy, nonpolar octadecyl chain with a reactive silicon-hydride (Si-H) group,
makes it a premier agent for surface modification. Researchers in drug development and
chromatography frequently leverage this molecule to impart hydrophobicity to silica-based
substrates, creating the foundational chemistry for reversed-phase high-performance liquid
chromatography (RP-HPLC) columns, specifically the widely used C18 phases.[1]
Understanding the fundamental physical and chemical properties of this silane is paramount to
controlling its reactivity, optimizing surface functionalization, and ensuring the stability and
performance of the resulting materials.

This guide provides a detailed examination of Dimethyloctadecylsilane, moving beyond
simple data points to explain the causality behind its behavior and offering practical protocols
for its characterization and application.

Molecular Structure and Identification
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The structure of Dimethyloctadecylsilane is key to its function. The long C18 alkyl chain
provides strong hydrophobic character, while the dimethylsilyl group serves as the reactive
anchor.

Caption: Molecular structure of Dimethyloctadecylsilane.

Table 1: Chemical Identifiers

Identifier Value Source
CAS Number 32395-58-7 [2][31[4]1[5]
Molecular Formula C20Ha44Si [6][7]
Linear Formula CH3(CHz2)17SiH(CHs)2 [31141[5]
Molecular Weight 312.65 g/mol [311415][6]
InChi Key ZXFNVHQEUQDKSZ- -

UHFFFAOYSA-N

| SMILES | CCCCCCCCCCCCCccccececC |[3][6] |

Physical Properties

The physical properties of Dimethyloctadecylsilane are primarily dictated by its long alkyl
chain, resulting in a compound that is a liquid at room temperature with low volatility and poor
water solubility. These characteristics are essential for its handling, storage, and application in
non-aqueous systems.

Table 2: Physical and Thermochemical Data
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Property Value Conditions Source
Appearance Liquid Ambient [3]
Density 0.789 g/mL 25 °C [3]
Refractive Index 1.447 20 °C [3]
Flash Point 110 °C (230 °F) Closed Cup [4]

| Storage Class | Combustible liquids | - |[4] |

Chemical Properties and Reactivity

The chemistry of Dimethyloctadecylsilane is dominated by the reactivity of the silicon-hydride
(Si-H) bond. This functional group is susceptible to several key reactions, most notably
hydrolysis and hydrosilylation.

Hydrolysis: The Double-Edged Sword

In the presence of moisture, silanes undergo hydrolysis to form silanols (Si-OH) and hydrogen
gas.[8] This reaction is often the first step in the condensation process that forms stable
siloxane (Si-O-Si) bonds on a substrate surface.[9][10]

Reaction: CH3(CHz)17SiH(CH3s)2 + H20 —» CH3(CH2)17Si(OH)(CHs)2 + H2

This reactivity is a critical aspect of its utility; however, it also underscores the need for careful
handling. Unintentional exposure to atmospheric moisture can lead to premature
polymerization and loss of reactivity. For this reason, Dimethyloctadecylsilane should be
stored under an inert atmosphere (e.g., nitrogen or argon) in tightly sealed containers.[11]

The rate of hydrolysis is highly dependent on pH. It is generally slow in neutral conditions,
accelerates in basic or acidic environments, and can be catalyzed by various compounds.[12]
[13] This pH dependency is a key experimental parameter that can be tuned to control the
kinetics of surface modification.
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Caption: The hydrolysis pathway of Dimethyloctadecylsilane.

Hydrosilylation: Covalent Surface Attachment

Hydrosilylation is a powerful reaction for forming stable silicon-carbon bonds. While less
common for surface modification than reactions involving chlorosilanes or alkoxysilanes, the Si-
H group can react with surface vinyl groups or be used in other catalytic processes to
covalently attach the silane to a substrate. This method is a cornerstone of "Type C" silica
phases in HPLC, where a silica hydride (Si-H) surface is first created.[1]

Spectroscopic Characterization

Confirming the identity and purity of Dimethyloctadecylsilane requires a multi-faceted
spectroscopic approach. While specific spectra are proprietary, the expected characteristics
can be inferred from the molecular structure.

Table 3: Expected Spectroscopic Signatures
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(CH3)2Si
ppm methyl groups on
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CH3(CH2)17 from the long alkyl
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chain.
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i Strong, sharp peak, _
IR Spectroscopy Si-H Stretch absorption for the
~2100-2200 cm~1 " .
silicon-hydride bond.
Aliphatic C-H
Strong peaks, ~2850- stretching from the
C-H Stretch
2960 cm™1 octadecyl and methyl
groups.
The mass of the intact
Mass Spectrometry Molecular lon (M%) m/z = 312.6 molecule (often low

abundance).

| | Fragmentation | Loss of alkyl fragments | Characteristic fragmentation pattern showing

successive losses of CnHzn+1 units. |

Experimental Protocols

The following protocols provide a framework for the characterization and application of

Dimethyloctadecylsilane.

Protocol: Spectroscopic Analysis Workflow
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This workflow ensures a comprehensive and non-destructive analysis of the material's identity
and purity.

Obtain Sample
(under inert atmosphere)

Prepare NMR Sample Prepare IR Sample Prepare GC-MS Sample
(5-10 mg in CDCIs) (neat film on KBr/NaCl plate) (dilute in hexane/ethyl acetate)

Acquire *H and 3C NMR Spectra Acquire FT-IR Spectrum Acquire Mass Spectrum

Analyze Data:
- Confirm Si-H, alkyl chain
- Assess purity

Confirm Structure & Purity

Click to download full resolution via product page
Caption: General workflow for spectroscopic characterization.
Methodology:

o Sample Preparation (NMR): In a glovebox or under a stream of inert gas, dissolve 5-10 mg
of Dimethyloctadecylsilane in approximately 0.7 mL of deuterated chloroform (CDCIs).[14]
Transfer the solution to a clean, dry NMR tube.

¢ NMR Acquisition: Acquire *H and 13C NMR spectra. The causality for choosing NMR first is
its ability to provide unambiguous structural information and detect proton- and carbon-
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containing impurities.

Sample Preparation (IR): Place a single drop of the neat liquid between two potassium
bromide (KBr) or sodium chloride (NacCl) salt plates.

IR Acquisition: Obtain the Fourier-Transform Infrared (FT-IR) spectrum. This technique is
exceptionally sensitive for confirming the presence of the critical Si-H functional group.[14]

Sample Preparation (MS): Prepare a dilute solution (approx. 1 mg/mL) of the silane in a
volatile organic solvent such as hexane or ethyl acetate.

MS Acquisition: Analyze the sample using Gas Chromatography-Mass Spectrometry (GC-
MS). This provides molecular weight information and a fragmentation pattern that can
confirm the structure of the alkyl chain.[2]

Protocol: Qualitative Solubility Assessment

Understanding solubility is crucial for choosing appropriate solvent systems for reactions and
cleaning.[15][16]

Methodology:

Preparation: Add 2 mL of a test solvent (e.g., hexane, toluene, acetone, ethanol, water) to
separate clean, dry glass vials.

Addition of Solute: Add 0.2 mL of Dimethyloctadecylsilane to each vial.

Observation: Cap and vigorously shake each vial for 30 seconds. Let the vials stand for 2
minutes.

Analysis:

o Miscible/Soluble: The solution remains a single, clear phase. Dimethyloctadecylsilane is
expected to be soluble in nonpolar organic solvents like hexane and toluene.

o Immiscible/Insoluble: The solution becomes cloudy (turbid) or separates into distinct
layers. It is expected to be practically insoluble in polar solvents like water.
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o Reaction: Observe for gas evolution (bubbles) in protic solvents like water or alcohols,
which indicates hydrolysis.[8]

Safety and Handling

As a reactive chemical, proper handling of Dimethyloctadecylsilane is essential for laboratory
safety.

e Hazards: This compound is classified as a skin, eye, and respiratory irritant.[2] The GHS
signal word is "Warning".[4]

e Precautions:

o Wear appropriate Personal Protective Equipment (PPE), including safety goggles,
chemical-resistant gloves (e.g., nitrile), and a lab coat.[4][17]

o Handle only in a well-ventilated area or a chemical fume hood to avoid inhalation of
vapors.

o Keep away from sources of ignition, as it is a combustible liquid.[4]

o Avoid contact with moisture/water to prevent uncontrolled hydrolysis and release of
hydrogen gas.[8]

o Storage: Store in a cool, dry, well-ventilated area in a tightly closed container under an inert
atmosphere.[11]

Conclusion

Dimethyloctadecylsilane is a specialized reagent whose value is intrinsically linked to its
physical and chemical properties. Its long hydrophobic tail and reactive silicon-hydride head
allow for the precise engineering of surfaces, a critical process in modern analytical and
materials science. By understanding the principles of its reactivity—particularly the
mechanisms of hydrolysis and the conditions that influence them—researchers can effectively
control its application, leading to robust, reproducible, and high-performing materials. The
protocols and data presented in this guide serve as a foundational resource for scientists
aiming to harness the full potential of this versatile organosilane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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